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Compound of Interest

Compound Name: Albiglutide TFA

Cat. No.: B10825291 Get Quote

Executive Summary & Critical Distinction
Warning: Reagent Identity Check Before proceeding, you must verify the identity of your

"Albiglutide" reagent. There is a critical difference between the commercial research reagent

often labeled "Albiglutide TFA" and the clinical drug (Tanzeum/Eperzan).[1]

Feature
Albiglutide TFA (Synthetic

Peptide)

Albiglutide (Recombinant

Fusion Protein)

Source
Chemical Synthesis (Solid

Phase)

Recombinant Expression

(Yeast/CHO)

Structure
Modified GLP-1 monomer (30-

31 AA)

Dimer of GLP-1 fused to

Human Albumin

Molecular Weight ~3,397 Da (3.4 kDa) ~72,000 Da (72 kDa)

Half-Life (Rodent)
Minutes to Hours (Renal

clearance)

6–8 Hours (Mice) / ~60 Hours

(Monkeys)

Dosing Frequency Daily or Twice Daily (BID) Every 2–3 Days (Mice)*

Primary Use
Receptor binding assays,

acute signaling

Chronic metabolic studies,

pharmacokinetic modeling
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Note: While the fusion protein has a 5-day half-life in humans, it is significantly shorter in

rodents due to species-specific albumin handling and potential immunogenicity (ADA

formation).

This guide primarily details the administration of Albiglutide TFA (the synthetic peptide), as the

"TFA" designation confirms a synthetic origin. If you are using the recombinant fusion protein,

refer to the Modified Protocols for Fusion Protein section.

Mechanism of Action & Signaling Pathway
Albiglutide (in both forms) functions as a GLP-1 Receptor (GLP-1R) agonist.[1][2][3][4][5][6] It

mimics the incretin hormone GLP-1, which is secreted by intestinal L-cells. The key

modification (Alanine-8 to Glycine) confers resistance to degradation by Dipeptidyl Peptidase-4

(DPP-4).[1][3][7][8]
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Figure 1: Signal transduction pathway of Albiglutide TFA in pancreatic β-cells leading to

insulin secretion.[1]

Pre-formulation & Preparation (Albiglutide TFA)
Solubility & Vehicle Selection
Albiglutide TFA is a salt form. The trifluoroacetate (TFA) counterion can account for 10–20%

of the dry weight.[1] You must correct for the peptide content (net peptide weight) when

calculating molar doses.[1]

Preferred Vehicle: Sterile Phosphate Buffered Saline (PBS), pH 7.4.[1]

Alternative Vehicle: Sterile 0.9% Saline.

Stock Solution: Dissolve powder in sterile water or PBS to 1–2 mg/mL. Aliquot and store at

-80°C. Avoid repeated freeze-thaw cycles.

Salt Correction Formula
Check the Certificate of Analysis (CoA) for the specific peptide content (usually 70-85%).[1]

In Vivo Administration Protocols (Rodent)
Protocol A: Acute Glucose Tolerance Test (IPGTT/OGTT)
Objective: Assess the acute effect of Albiglutide TFA on glucose excursion.[1]

Animal Prep: Fast mice (C57BL/6 or db/db) for 6 hours (morning fast) or overnight.

Dose Calculation:

Range: 10 – 100 nmol/kg (approx. 30 – 300 µg/kg for peptide).[1]

Note: Doses are often higher than fusion protein doses on a molar basis due to faster

clearance.

Administration:

Inject Albiglutide TFA (Subcutaneous or Intraperitoneal) 30 minutes prior to the glucose

challenge.[1]
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Reasoning: This allows the peptide to reach

and activate GLP-1R before the glucose load.[1]

Glucose Challenge: Administer Glucose (2 g/kg PO or IP) at T=0.

Sampling: Measure blood glucose (tail vein) at T= -30 (pre-drug), 0 (pre-glucose), 15, 30, 60,

90, 120 min.[1]

Protocol B: Chronic Metabolic Study (Weight
Loss/Glycemic Control)
Objective: Evaluate long-term effects on body weight and HbA1c.[1]

Critical Note on Frequency: Unlike the fusion protein (Tanzeum), Albiglutide TFA peptide

requires daily dosing in mice to maintain therapeutic levels due to the lack of the albumin half-

life extender.

Parameter Mouse (C57BL/6) Rat (Sprague-Dawley)

Route Subcutaneous (SC) - Flank Subcutaneous (SC) - Nape

Dose (Peptide) 100 – 300 µg/kg/day 50 – 150 µg/kg/day

Frequency Once Daily (QD) or BID Once Daily (QD)

Duration 2 – 4 Weeks 4 – 8 Weeks

Volume
5 – 10 mL/kg (e.g., 100-200

µL)
1 – 2 mL/kg

Workflow Visualization:
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Figure 2: Experimental workflow for chronic Albiglutide TFA administration.

Modified Protocol: Recombinant Fusion Protein (If
Applicable)
If you are using the actual drug (Albumin-fusion, MW ~72 kDa), the pharmacokinetics differ

drastically.

Dose: 1 – 10 mg/kg (Fusion protein weight).[1]

Frequency: Every 48–72 hours (Every 2–3 days).

Why? Although human half-life is 5 days, mouse half-life is only ~6–8 hours due to faster

clearance and potential Anti-Drug Antibody (ADA) formation which can neutralize the

human albumin component.

Washout: Be aware that ADAs may develop after 2 weeks in immunocompetent mice,

reducing efficacy.

Troubleshooting & Validation
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Observation Possible Cause Corrective Action

No Weight Loss Rapid clearance of peptide
Increase dosing frequency to

BID or use osmotic minipumps.

Low dose
Escalate dose (up to 1 mg/kg

for peptide).[1]

Injection Site Reaction pH or Concentration
Ensure pH is 7.4; dilute stock

further if >2 mg/mL.

Loss of Efficacy (>2 weeks) ADA Formation (Fusion only)

Switch to immunodeficient

mice (e.g., nude) or limit study

duration.

Hypoglycemia Overdose

Reduce dose; Albiglutide is

glucose-dependent, so severe

hypoglycemia is rare unless

fasted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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